Cas no 70101-24-5 (1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol)

• Product Name: 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol
• CAS No: 70101-24-5
• MF: C₂₄H₂₄O₆
• MW: 408.443767547607
• CID: 826617
• PubChem ID: 20839458
• Update Time: 2025-07-27

1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol
• LogP
• Phenol, 4<wbr>
• 70101-24-5
• [(2Z,4Z)-3,4-Bis(4-acetyloxyphenyl)hexa-2,4-dienyl] acetate

• Inchi： 1S/C24H24O6/c1-5-23(19-6-10-21(11-7-19)29-17(3)26)24(14-15-28-16(2)25)20-8-12-22(13-9-20)30-18(4)27/h5-14H,15H2,1-4H3/b23-5-,24-14-
• InChI Key： IXMLDOABYANMNR-LRFLAKLXSA-N
• SMILES： O(C(C)=O)C/C=C(/C1C=CC(=CC=1)OC(C)=O)\C(=C/C)\C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 408.15732
• Monoisotopic Mass: 408.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol

Professional Introduction to 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol (CAS No. 70101-24-5)

1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol, a compound with the chemical identifier CAS No. 70101-24-5, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies.

The molecular formula of 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol underscores its complexity and diversity in functional groups. The presence of acetyl and acetoxy substituents contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. This structural feature is particularly relevant in the context of modern drug discovery, where functional diversity is often a key determinant of biological activity.

Recent research has highlighted the importance of polyphenolic derivatives in medicinal chemistry. The compound 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol fits into this category due to its phenolic moieties, which are known for their antioxidant and anti-inflammatory properties. Studies have demonstrated that such derivatives can modulate various biological pathways, making them promising candidates for therapeutic intervention.

In particular, the acetylated form of this compound enhances its stability and bioavailability, which are critical factors in pharmaceutical formulations. The acetyl group not only improves solubility but also influences metabolic pathways, potentially increasing the compound's efficacy. This has been observed in various preclinical studies where acetylated derivatives have shown enhanced pharmacokinetic profiles compared to their non-acetylated counterparts.

The synthesis of 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of key intermediates such as 4-acetoxybenzaldehyde, which is then subjected to condensation reactions to form the hexadienone backbone. Subsequent functionalization with additional acetoxy groups at specific positions enhances the compound's complexity and biological relevance.

One of the most intriguing aspects of this compound is its potential role in developing novel therapeutic agents. The combination of acetyl and acetoxy groups creates a versatile scaffold that can be further modified to target specific disease mechanisms. For instance, researchers have explored its potential in inhibiting enzymes involved in inflammatory responses and cancer progression. These studies have provided valuable insights into how structural modifications can influence biological activity.

The pharmacological properties of 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol have been investigated through both in vitro and in vivo models. In vitro studies have revealed its ability to interact with various biomolecules, suggesting multiple modes of action. For example, it has been shown to inhibit the activity of certain kinases that are overexpressed in cancer cells. In vivo studies have further corroborated these findings by demonstrating significant reductions in tumor growth when the compound was administered to animal models.

The development of new drug candidates is a meticulous process that requires extensive characterization at multiple stages. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol. These methods provide detailed information about the compound's chemical environment and help ensure that it meets the stringent requirements for pharmaceutical use.

The potential applications of this compound extend beyond oncology. Researchers are exploring its use in managing neurodegenerative diseases such as Alzheimer's and Parkinson's. The phenolic groups present in its structure are known to chelate metal ions that are implicated in these conditions. Preliminary studies have shown that it can mitigate oxidative stress and protect neurons from damage caused by abnormal protein aggregation.

In conclusion, 1-O-Acetyl-3,4-bis-(4-acetoxyphenyl)-hexa-2,4-dien-1-ol (CAS No. 70101-24-5) represents a significant contribution to the field of medicinal chemistry. Its complex structure and diverse functional groups make it a versatile intermediate with broad applications in drug development. The recent findings from preclinical studies underscore its potential as a therapeutic agent for various diseases. As research continues to uncover new aspects of its pharmacological properties, this compound is poised to play an important role in future medical advancements.